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Get Quote

For researchers, scientists, and professionals in drug development, the reliability of equipment

components is paramount. This guide provides a comprehensive comparison of SKF's bearing

rating life calculation methods with available experimental data, offering insights into the

verification and accuracy of these predictive models.

Comparison of SKF Rating Life Calculation Models
and Experimental Validation
SKF employs sophisticated models to predict bearing service life, which are continuously

validated through extensive testing.[1][2] These models have evolved from the basic ISO 281

standards to the more advanced SKF Generalized Bearing Life Model (GBLM), which

considers a wider range of influencing factors for a more realistic life prediction.[2][3]
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Experimental Protocols for Bearing Life Testing
SKF conducts bearing life testing in accordance with ISO 17025 to ensure the quality and

reliability of their products and calculation models.[8][14] The following protocol is a synthesis

of standard industry practices and information from SKF's publications on their testing

methodologies.

Objective: To determine the actual service life of a statistically significant sample of bearings

under controlled operating conditions and compare it to the calculated rating life.

Apparatus:

Bearing Test Rigs: High-precision test rigs, such as the SKF R2F or R0F+, are used to apply

controlled loads and speeds to the test bearings.[15][16] These rigs are equipped with

sensors to monitor temperature, vibration, and other critical parameters.[17]

Lubrication System: A system to deliver clean, temperature-controlled lubricant to the test

bearings.

Data Acquisition System: To continuously record test parameters.

Procedure:

Bearing Selection: A statistically significant number of identical bearings are randomly

selected from a single manufacturing batch.
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Test Setup:

Test bearings are mounted in the test rig housings according to SKF's mounting

instructions.

A predetermined radial and/or axial load is applied to the bearings.

The lubrication system is initiated, ensuring the correct lubricant type and flow rate.

Test Operation:

The test rig is started and brought up to the desired rotational speed.

Operating conditions (load, speed, temperature, and lubrication) are kept constant

throughout the test.

Vibration levels are continuously monitored to detect the onset of bearing failure (spalling).

Failure Detection: The test for an individual bearing is stopped when a predefined vibration

limit is exceeded, indicating a fatigue failure.

Data Collection: The time to failure (in hours or revolutions) for each bearing is recorded.

Data Analysis: The collected failure data is statistically analyzed, often using a Weibull

distribution, to determine the experimental L10 life.[5][17][18][19]

Visualization of the Verification Workflow
The following diagram illustrates the logical workflow for verifying SKF's rating life calculations

with experimental data.
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Caption: Workflow for verifying SKF rating life calculations.

Signaling Pathway of Factors Influencing Bearing
Life
The SKF rating life models consider a variety of interconnected factors that influence the

service life of a bearing. The diagram below illustrates these relationships.
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Caption: Factors influencing calculated bearing rating life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Verifying SKF Rating Life Calculations: A Guide to
Experimental Validation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229705#verifying-skf-rating-life-calculations-with-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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